Cas no 4135-20-0 (N-[bis(aziridin-1-yl)phosphoryl]-2,4,5-triiodobenzamide)

• Product name: N-[bis(aziridin-1-yl)phosphoryl]-2,4,5-triiodobenzamide
• CAS No: 4135-20-0
• MF: C₁₁H₁₁I₃N₃O₂P
• MW: 628.911119699478
• CID: 1513242
• PubChem ID: 199403

N-[bis(aziridin-1-yl)phosphoryl]-2,4,5-triiodobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[bis(aziridin-1-yl)phosphoryl]-2,4,5-triiodobenzamide
• Benzamide, N-(bis(1-aziridinyl)phosphinyl)-2,4,5-triiodo-
• BRN 1326589
• LS-25790
• N-(Bis(1-aziridinyl)phosphinyl)-2,4,5-triiodobenzamide
• N-(bis-aziridin-1-yl-phosphinoyl)-2,4,5-triiodo-benzamide
• AC1L57B7
• Phosphorsaeure-bis-aethylenamid-&lt
• 2.4.5-trijod-benzoylamid&gt
• Benzamide, N-(bis(1-aziridinyl)phosphinyl)-2,4,5-triiodo-; BRN 1326589; LS-25790; N-(Bis(1-aziridinyl)phosphinyl)-2,4,5-triiodobenzamide; N-(bis-aziridin-1-yl-phosphinoyl)-2,4,5-triiodo-benzamide; AC1L57B7; Phosphorsaeure-bis-aethylenamid-< 2.4.5-trijod-benzoylamid> ;
• 4135-20-0
• DTXSID10194303

• Inchi： InChI=1S/C11H11I3N3O2P/c12-8-6-10(14)9(13)5-7(8)11(18)15-20(19,16-1-2-16)17-3-4-17/h5-6H,1-4H2,(H,15,18,19)
• InChI Key： RHVWCWIYHHXONB-UHFFFAOYSA-N
• SMILES： C1CN1P(=O)(NC(=O)C2=CC(=C(C=C2I)I)I)N3CC3

Computed Properties

• Exact Mass: 628.77103
• Monoisotopic Mass: 628.772292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.2
• XLogP3: 2.4

Experimental Properties

• Density: 2.65
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.817
• PSA: 52.19
• LogP: 3.42010